Cas no 77859-58-6 (2(3H)-Benzothiazolone,5-methyl-6-nitro-)

• Product Name: 2(3H)-Benzothiazolone,5-methyl-6-nitro-
• CAS No: 77859-58-6
• MF: C₈H₆N₂O₃S
• MW: 210.209840297699
• CID: 550876
• Update Time: 2024-01-30

2(3H)-Benzothiazolone,5-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolone,5-methyl-6-nitro-
• 2(3H)-Benzothiazolone,5-methyl-6-nitro-(9CI)

• Inchi： 1S/C8H6N2O3S/c1-4-2-5-7(14-8(11)9-5)3-6(4)10(12)13/h2-3H,1H3,(H,9,11)
• InChI Key： GQTJEBLLXJYVNU-UHFFFAOYSA-N
• SMILES： S1C2=CC([N+]([O-])=O)=C(C)C=C2NC1=O

Computed Properties

• Exact Mass: 210.00998

Experimental Properties

• PSA: 72.24